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Compound of Interest

Compound Name: 3-(Iodomethyl)-3-methyloxetane

Cat. No.: B039523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Iodomethyl)-3-methyloxetane (CAS No. 112823-30-0) is a valuable building block in

medicinal chemistry and drug discovery. The incorporation of the oxetane motif can significantly

enhance the physicochemical properties of drug candidates, including metabolic stability,

aqueous solubility, and lipophilicity. This technical guide provides a comprehensive overview of

the commercial availability, suppliers, physical and chemical properties, and a detailed

experimental protocol for the synthesis of 3-(Iodomethyl)-3-methyloxetane.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-(Iodomethyl)-3-methyloxetane is

provided below. This data is essential for its handling, storage, and application in experimental

settings.
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Property Value Reference(s)

CAS Number 112823-30-0 [1][2]

Molecular Formula C5H9IO [1][2]

Molecular Weight 212.03 g/mol [1][2]

Appearance Colorless to light yellow liquid [1]

Boiling Point 72-75 °C (at 10 Torr) [1]

Density 1.7437 g/cm³ [1]

Storage Temperature
2-8°C, under inert atmosphere,

protected from light
[3][4]

Commercial Availability and Suppliers
3-(Iodomethyl)-3-methyloxetane is commercially available from a variety of chemical

suppliers. The typical purity and offered quantities may vary. Researchers should always refer

to the supplier's certificate of analysis for lot-specific data.

Supplier Purity Notes

Apollo Scientific 98%+ Stabilized with Copper chip

BLDpharm (Lead Sciences) 98%+ Stabilized with Copper chip

Career Henan Chemical Co. 99%

Fluorochem Ltd. 95%

Porphyrin-Systems 98%+ Stabilized with Copper chip

Synthonix 97.0%

ZHENGZHOU JIUYI TIME

NEW MATERIALS CO,.LTD.
99%
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The most common laboratory-scale synthesis of 3-(Iodomethyl)-3-methyloxetane involves the

iodination of 3-methyl-3-oxetanemethanol. A typical synthetic pathway is outlined below.

Synthesis of 3-(Iodomethyl)-3-methyloxetane

3-methyl-3-oxetanemethanol

Iodination at 0°C to rt

Triphenylphosphine, Iodine Dichloromethane, Pyridine

3-(Iodomethyl)-3-methyloxetane

Click to download full resolution via product page

Synthetic route to 3-(Iodomethyl)-3-methyloxetane.

Detailed Experimental Protocol
The following protocol is a representative method for the synthesis of 3-(Iodomethyl)-3-
methyloxetane from 3-methyl-3-oxetanemethanol.

Materials and Reagents:

3-methyl-3-oxetanemethanol

Triphenylphosphine

Iodine

Dichloromethane (DCM)
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Pyridine

Saturated aqueous solution of sodium thiosulfate

Brine (saturated aqueous sodium chloride)

Anhydrous magnesium sulfate

Procedure:

Reaction Setup: In a suitable reactor, dissolve 3-methyl-3-oxetanemethanol (1.0 equivalent)

in a mixture of dichloromethane and pyridine.

Iodination: Cool the solution to 0 °C using an ice bath. Add triphenylphosphine (1.2

equivalents) and iodine (1.2 equivalents) portion-wise, maintaining the temperature at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 24 hours.

Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

Extraction: Extract the product with dichloromethane. Wash the combined organic layers with

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude product.

Purification: The crude product can be further purified by vacuum distillation.
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Experimental Workflow for Synthesis and Purification

Synthesis

Work-up & Purification

Dissolve starting material in DCM/Pyridine

Cool to 0°C

Add PPh3 and I2

Stir at rt for 24h

Quench with Na2S2O3 (aq)

Extract with DCM

Wash with brine

Dry over MgSO4

Concentrate in vacuo

Vacuum Distillation

Click to download full resolution via product page

Workflow for the synthesis of 3-(Iodomethyl)-3-methyloxetane.
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Spectroscopic Data
While experimental spectra for 3-(Iodomethyl)-3-methyloxetane are not readily available in

the public domain, predicted data and data from analogous compounds can be used for

characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show signals for the methyl group, the

methylene protons of the oxetane ring, and the iodomethyl group. The chemical shifts will be

influenced by the electronegativity of the adjacent oxygen and iodine atoms.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the quaternary carbon, the

methyl carbon, the methylene carbons of the oxetane ring, and the iodomethyl carbon.

Infrared (IR) Spectroscopy:

The IR spectrum is expected to show characteristic absorption bands for C-H stretching of the

alkyl groups, C-O-C stretching of the ether linkage in the oxetane ring, and C-I stretching.

Mass Spectrometry (MS):

Mass spectrometry will show the molecular ion peak and characteristic fragmentation patterns,

including the loss of an iodine atom. Predicted mass spectral data suggests a monoisotopic

mass of 211.9698 Da.[5]

Safety and Handling
3-(Iodomethyl)-3-methyloxetane is an irritant and should be handled with appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[1] Work

should be conducted in a well-ventilated fume hood. For detailed safety information, always

consult the Safety Data Sheet (SDS) provided by the supplier. The compound should be stored

in a cool, dry place, away from light and incompatible materials.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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